3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one

• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol
• IUPAC Name: (5E)-3-methyl-2-phenylimino-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H13N3OS/c1-19-15(20)14(11-12-7-9-17-10-8-12)21-16(19)18-13-5-3-2-4-6-13/h2-11H,1H3/b14-11+,18-16?
• InChI Key: PGENWZYYRAFGOG-JNJFJQEDSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=NC=C2)/SC1=NC3=CC=CC=C3
• SMILES: CN1C(=O)C(=CC2=CC=NC=C2)SC1=NC3=CC=CC=C3

Description

3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one is a thiazolidinone derivative, which has attracted attention due to its potential biological activities. It is a heterocyclic compound that contains a thiazolidinone core and a pyridine ring. The compound has been synthesized by various methods and has been studied for its biological activities, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, microbial growth, and inflammation.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit microbial growth, scavenge free radicals, and reduce inflammation.

Advantages and Limitations for Lab Experiments

3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. The compound has shown promising results in various assays, making it a potential lead compound for drug development. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one could focus on the following areas:
1. Investigation of the mechanism of action of the compound in various biological systems.
2. Synthesis of analogs of the compound to improve its potency and selectivity.
3. Evaluation of the compound in animal models of cancer, microbial infections, and inflammation.
4. Development of formulations of the compound for improved solubility and bioavailability.
5. Investigation of the potential side effects of the compound and its safety profile.
In conclusion, this compound is a thiazolidinone derivative that has potential biological activities. The compound has been synthesized by various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound as a lead compound for drug development.

Synthesis Methods

The synthesis of 3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one has been reported by several methods. One of the commonly used methods involves the reaction of 4-pyridinecarbaldehyde, thiosemicarbazide, and 2-methyl-2-thiopseudourea in the presence of acetic acid and methanol. The reaction mixture is refluxed for several hours, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

3-Methyl-2-(phenylimino)-5-(4-pyridinylmethylene)-1,3-thiazolidin-4-one has been studied for its potential biological activities, including its anticancer, antimicrobial, antioxidant, and anti-inflammatory properties. The compound has shown promising results in various in vitro and in vivo studies.